Cas no 2137755-56-5 (4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)

• Product Name: 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• CAS No: 2137755-56-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5750400
• PubChem ID: 165453453
• Update Time: 2025-06-08

4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137755-56-5
• EN300-731928
• 4-(methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• Inchi： 1S/C12H13NO4/c1-17-12(16)8-4-5-13-10-3-2-7(11(14)15)6-9(8)10/h2-3,6,8,13H,4-5H2,1H3,(H,14,15)
• InChI Key： OIYYXIIUJJAVJA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=C(C(=O)O)C=CC=2NCC1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

Introduction to 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2137755-56-5)

4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137755-56-5, belongs to the tetrahydroquinoline family, a class of heterocyclic structures known for their broad spectrum of biological activities. The presence of a methoxycarbonyl group and a carboxylic acid moiety in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structural configuration of 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid is characterized by a fused ring system consisting of a benzene ring and a piperidine ring. This particular arrangement enhances its potential as a building block for more complex molecules. The methoxycarbonyl group not only serves as a protecting group in synthetic chemistry but also contributes to the compound's reactivity and solubility characteristics. The carboxylic acid functionality, on the other hand, facilitates further derivatization through esterification or amidation reactions, making it a versatile precursor in drug development.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of these compounds as scaffolds for developing drugs targeting neurological disorders, infectious diseases, and cancer. Specifically, derivatives of 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid have shown promise in preclinical trials as inhibitors of certain enzymes implicated in pathogenic processes. The compound's ability to modulate biological pathways underscores its significance in modern medicinal chemistry.

One of the most compelling aspects of 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural features to develop novel analogs with improved bioavailability and target specificity. For instance, modifications at the methoxycarbonyl and carboxylic acid positions have led to compounds with enhanced binding affinity to specific protein targets. These advancements underscore the compound's importance in drug discovery pipelines.

The synthesis of 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the functionalization of a tetrahydroquinoline precursor followed by the introduction of the methoxycarbonyl and carboxylic acid groups. Recent innovations in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce this compound in larger quantities for research and industrial applications.

From a pharmacological perspective, the biological activity of 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid has been extensively studied. Preclinical data suggest that derivatives of this compound exhibit inhibitory effects on enzymes such as kinases and proteases that are overexpressed in certain diseases. Additionally, its structural motif has been found to interact with biological targets involved in inflammation and immune responses. These findings have opened new avenues for therapeutic intervention.

The future prospects for 4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid are promising given its versatility as a pharmacophore. Ongoing research aims to explore its potential in treating conditions such as neurodegenerative diseases and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved therapeutic profiles. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in addressing unmet medical needs.

In conclusion,4-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2137755-56-5) is a structurally fascinating and biologically relevant compound with significant implications for drug development. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists and medicinal researchers alike. As advancements in chemical synthesis and drug discovery continue to evolve,this compound will undoubtedly remain at the forefront of pharmaceutical innovation.